Cas no 13114-85-7 (Urea, [2-(trifluoromethyl)phenyl]-)

Urea, [2-(trifluoromethyl)phenyl]-, is a specialized organic compound with a trifluoromethyl substituent at the 2-position of the phenyl ring. This unique structure imparts distinct physical and chemical properties, making it valuable in various applications, including as a precursor in pharmaceutical synthesis and as a reagent in organic synthesis reactions. Its stability and reactivity offer advantages in chemical processes, particularly in the production of high-value compounds.

Urea, [2-(trifluoromethyl)phenyl]- structure

13114-85-7 structure

Product Name:Urea, [2-(trifluoromethyl)phenyl]-

CAS No:13114-85-7

MF:C₈H₇F₃N₂O

MW:204.149192094803

CID:1227488

PubChem ID:21268091

Update Time:2025-07-15

Urea, [2-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

- Urea, [2-(trifluoromethyl)phenyl]-
- BS-4139
- SCHEMBL167598
- AKOS000163071
- PARAGKZGYKOQSN-UHFFFAOYSA-N
- [2-(trifluoromethyl)phenyl]urea
- JWPPEIDITDRLRS-UHFFFAOYSA-N
- N-[2-(trifluoromethyl)phenyl]urea
- 2-(TRIFLUOROMETHYL)PHENYLUREA
- STL124182
- 1-[2-(trifluoromethyl)phenyl]urea
- 13114-85-7
- Inchi： 1S/C8H7F3N2O/c9-8(10,11)5-3-1-2-4-6(5)13-7(12)14/h1-4H,(H3,12,13,14)
- InChI Key： PARAGKZGYKOQSN-UHFFFAOYSA-N
- SMILES： FC(C1C=CC=CC=1NC(N)=O)(F)F

Computed Properties

Exact Mass: 204.05111
Monoisotopic Mass: 204.05104734g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 217
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.5
Topological Polar Surface Area: 55.1Å²

Experimental Properties

PSA: 55.12

Urea, [2-(trifluoromethyl)phenyl]- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Key Organics Ltd	BS-4139-1mg	N-[2-(trifluoromethyl)phenyl]urea	13114-85-7	>90%	1mg	£37.00	2025-02-24
Key Organics Ltd	BS-4139-10mg	N-[2-(trifluoromethyl)phenyl]urea	13114-85-7	>90%	10mg	£63.00	2025-02-24
Key Organics Ltd	BS-4139-5mg	N-[2-(trifluoromethyl)phenyl]urea	13114-85-7	>90%	5mg	£46.00	2025-02-24
Key Organics Ltd	BS-4139-50mg	N-[2-(trifluoromethyl)phenyl]urea	13114-85-7	>90%	50mg	£102.00	2025-02-24
Key Organics Ltd	BS-4139-100mg	N-[2-(trifluoromethyl)phenyl]urea	13114-85-7	>90%	100mg	£146.00	2025-02-24